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Compound of Interest

Compound Name: Bivittoside B

Cat. No.: B1667538

A notable scarcity of research surrounds the marine-derived triterpenoid glycoside, Bivittoside
B, presenting a significant knowledge gap for researchers, scientists, and drug development
professionals. Despite the burgeoning interest in marine natural products for therapeutic
applications, Bivittoside B remains largely uncharacterized in the scientific literature. This in-
depth technical guide consolidates the currently available information on Bivittoside B and
highlights the extensive research conducted on its closely related analogue, Bivittoside D, to
provide a contextual framework and potential avenues for future investigation.

At present, the body of scientific literature dedicated specifically to the biological activities,
experimental protocols, and signaling pathways of Bivittoside B is exceptionally limited.
Database searches and literature reviews reveal a significant lack of studies investigating its
cytotoxic, anticancer, antifungal, or other pharmacological properties. The primary available
information is centered on its chemical identity.

Chemical Profile of Bivittoside B

Bivittoside B is catalogued in chemical databases such as PubChem, which provides its
molecular formula, structure, and other physicochemical properties.
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Identifier Value
PubChem CID 157054[1]
Molecular Formula C54H88022[1]
Molecular Weight 1089.3 g/mol [1]

16-[5-[4-[3,5-dihydroxy-6-(hydroxymethyl)-4-
methoxyoxan-2-ylJoxy-3,5-dihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxy-4-hydroxy-3-
(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-
ylJoxy-10-hydroxy-2,6,13,17,17-pentamethyl-6-
(4-methylpentyl)-7-
oxapentacyclo[10.8.0.02,°.0°,°.013,18]icos-11-en-

8-one[1]

IUPAC Name

Insights from a Closely Related Analogue:
Bivittoside D

In stark contrast to the lack of data on Bivittoside B, its structural analogue, Bivittoside D, has
been the subject of several studies, particularly focusing on its antifungal and spermicidal
activities. These findings may offer potential, albeit speculative, starting points for future
research on Bivittoside B.

Antifungal Activity of Bivittoside D

Multiple studies have demonstrated the potent antifungal properties of Bivittoside D, isolated

from the sea cucumber Bohadschia vitiensis.

Table 1: Antifungal Activity of Bivittoside D
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Fungal Strain MIC (ug/mL) Reference
Candida albicans 0.78 [2]
Cryptococcus neoformans 0.78 [3]
Sporothrix schenckii 6.25 [3]
Trichophyton mentagrophytes 0.78 [2][3]
Aspergillus fumigatus 1.56 [2][3]
Candida parapsilosis 3.12 [3]

MIC: Minimum Inhibitory Concentration

Experimental Protocols for Antifungal Assays of
Bivittoside D

The antifungal activity of Bivittoside D was primarily determined using the twofold microbroth
dilution method as per the guidelines of the National Committee for Clinical Laboratory
Standards (NCCLS).

Workflow for Antifungal Susceptibility Testing of Bivittoside D

Greparation of Fungal Suspensior)

(I’wofold Microbroth Dilution of Bivittoside D in 96-well plates)

'

Incubation of Plates

'

Determination of MIC
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Caption: Workflow of the microbroth dilution method for MIC determination.
Detailed Methodology:

o Compound Preparation: Bivittoside D was dissolved in 10% dimethyl sulfoxide (DMSO) to
create a stock solution.

e Assay Medium: RPMI 1640 medium buffered with MOPS was used for the assay.

 Dilution: Serial twofold dilutions of the Bivittoside D stock solution were prepared in 96-well
microtiter plates.

 Inoculation: A standardized suspension of the fungal cells was added to each well.
 Incubation: The plates were incubated under appropriate conditions for fungal growth.

o MIC Determination: The MIC was recorded as the lowest concentration of the compound that
completely inhibited visible fungal growth.

Future Directions and Conclusion

The absence of dedicated research on Bivittoside B is a clear gap in the field of marine
natural product chemistry and pharmacology. The documented antifungal and spermicidal
activities of its close relative, Bivittoside D, suggest that Bivittoside B may also possess
interesting biological properties worthy of investigation.

Future research should focus on:

« |solation and Purification: Developing efficient methods for the isolation and purification of
Bivittoside B from its natural sources.

 Biological Screening: Conducting comprehensive in vitro screening of Bivittoside B against
a panel of cancer cell lines, bacterial strains, and fungal pathogens.

o Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent studies should aim to elucidate the underlying molecular mechanisms and
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signaling pathways.

In conclusion, this review underscores the nascent stage of research on Bivittoside B. While a
detailed analysis of its biological activities and mechanisms of action is not currently possible
due to the lack of published data, the information available for the closely related Bivittoside D
provides a compelling rationale for future investigations into this understudied marine
glycoside. The scientific community is encouraged to explore the potential of Bivittoside B,
which may hold promise for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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